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Compound of Interest

Compound Name:
4-Bromo-2-chloro-6-

fluorobenzaldehyde

Cat. No.: B1380922 Get Quote

4-Bromo-2-chloro-6-fluorobenzaldehyde is a polysubstituted aromatic aldehyde that serves

as a critical building block in modern organic synthesis. Its unique arrangement of three

different halogen atoms—bromine, chlorine, and fluorine—on the benzaldehyde core imparts

distinct reactivity and makes it a valuable intermediate, particularly in the fields of

pharmaceutical and agrochemical research. The aldehyde functional group provides a reactive

handle for a wide array of chemical transformations, while the specific positioning of the

halogens allows for selective and directed modifications through cross-coupling reactions and

nucleophilic aromatic substitutions. This guide provides a comprehensive overview of its

properties, synthesis, applications, and safe handling protocols.

PART 1: Core Chemical and Physical Properties
A thorough understanding of the fundamental properties of a reagent is the bedrock of its

effective application in research and development. The key identifiers and physicochemical

characteristics of 4-Bromo-2-chloro-6-fluorobenzaldehyde are summarized below.

Chemical Structure and Identifiers
The structure of 4-Bromo-2-chloro-6-fluorobenzaldehyde is defined by a benzene ring

substituted with an aldehyde group and three halogen atoms at positions 2, 4, and 6.

Caption: Chemical structure of 4-Bromo-2-chloro-6-fluorobenzaldehyde.
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Table 1: Chemical Identifiers and Properties

Property Value Source

CAS Number 929621-33-0 [1]

Molecular Formula C₇H₃BrClFO [2]

Molecular Weight 237.45 g/mol [2]

Purity Typically ≥95% [3]

Appearance Solid

PART 2: Synthesis and Mechanistic Considerations
The synthesis of polysubstituted benzaldehydes often involves multi-step pathways that

leverage the directing effects of existing substituents. While a specific, detailed synthesis for 4-
Bromo-2-chloro-6-fluorobenzaldehyde is not readily available in public literature, a plausible

synthetic route can be devised based on established organic chemistry principles, such as

electrophilic aromatic substitution.

A potential synthetic pathway could start from a more readily available fluorinated precursor,

followed by sequential halogenation. For instance, starting with 2-chloro-6-fluorotoluene, a

bromination reaction could be performed, followed by oxidation of the methyl group to an

aldehyde. The choice of reagents and reaction conditions is critical to control regioselectivity

and maximize yield.

Caption: Plausible synthetic workflow for 4-Bromo-2-chloro-6-fluorobenzaldehyde.

Exemplary Protocol: Oxidation of a Toluene Derivative
The oxidation of a substituted toluene is a common method for preparing the corresponding

benzaldehyde.

Protocol: Oxidation using Manganese Dioxide

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 4-bromo-2-chloro-6-fluorotoluene in a suitable solvent such as
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dichloromethane or dioxane.

Reagent Addition: Add an excess of activated manganese dioxide (MnO₂) to the suspension.

The use of activated MnO₂ is crucial for the selective oxidation of the benzylic methyl group

without affecting the aldehyde product.

Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress using Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, cool the reaction mixture to room temperature and filter it through

a pad of celite to remove the manganese salts.

Purification: Wash the celite pad with additional solvent. Combine the filtrates and remove

the solvent under reduced pressure. The resulting crude product can be further purified by

column chromatography or recrystallization to yield pure 4-bromo-2-chloro-6-
fluorobenzaldehyde.

PART 3: Applications in Drug Discovery and
Development
Halogenated benzaldehydes are versatile intermediates in the synthesis of complex organic

molecules, particularly active pharmaceutical ingredients (APIs). The presence of multiple

halogen atoms allows for selective functionalization through various cross-coupling reactions

(e.g., Suzuki, Sonogashira, Buchwald-Hartwig), where each halogen can be targeted based on

its relative reactivity (typically I > Br > Cl).

The aldehyde group itself is a precursor to a multitude of functional groups. It can undergo:

Reductive amination to form benzylamines.

Wittig reactions to form substituted styrenes.

Condensation reactions (e.g., aldol, Knoevenagel) to form larger, more complex scaffolds.

This compound is particularly useful in constructing molecules for targeted therapies, such as

kinase inhibitors, where specific substitutions on an aromatic core are required for high-affinity

binding to the target protein.
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Caption: Role as a versatile intermediate in API synthesis.

PART 4: Spectroscopic Characterization
Structural confirmation and purity assessment are typically performed using a combination of

spectroscopic techniques. Below are the expected spectroscopic characteristics for 4-Bromo-
2-chloro-6-fluorobenzaldehyde.

Table 2: Expected Spectroscopic Data
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Technique Expected Features

¹H NMR

- Aldehyde Proton (-CHO): A singlet peak

around δ 9.8-10.5 ppm. - Aromatic Protons: Two

doublets or a complex multiplet in the aromatic

region (δ 7.0-8.0 ppm), showing coupling

consistent with the substitution pattern.

¹³C NMR

- Aldehyde Carbonyl (C=O): A peak around δ

185-195 ppm. - Aromatic Carbons: Multiple

peaks in the aromatic region (δ 110-160 ppm),

with carbon atoms attached to halogens

showing characteristic shifts and C-F coupling.

IR Spectroscopy

- C=O Stretch (Aldehyde): A strong, sharp

absorption band around 1700-1720 cm⁻¹. - C-H

Stretch (Aldehyde): Two weak bands around

2720 and 2820 cm⁻¹. - C-X Stretches (C-Br, C-

Cl, C-F): Absorption bands in the fingerprint

region (<1200 cm⁻¹).

Mass Spectrometry

- Molecular Ion Peak (M⁺): A characteristic

cluster of peaks due to the isotopic distribution

of Bromine (⁷⁹Br and ⁸¹Br, approx. 1:1 ratio) and

Chlorine (³⁵Cl and ³⁷Cl, approx. 3:1 ratio).

PART 5: Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage are paramount to ensure safety in

the laboratory. 4-Bromo-2-chloro-6-fluorobenzaldehyde is an irritant and should be handled

with appropriate personal protective equipment (PPE).

Table 3: Safety and Handling Information
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Category Recommendation Source

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[3]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves, and a lab coat are

required. Handle in a well-

ventilated area or a chemical

fume hood.

[4][5]

First Aid Measures

- Eye Contact: Immediately

flush with plenty of water for at

least 15 minutes. Seek medical

attention. - Skin Contact: Wash

off with soap and plenty of

water. - Inhalation: Move

person into fresh air.

[5][6]

Storage Conditions

Store in a tightly closed

container in a dry and well-

ventilated place. Keep away

from heat and sources of

ignition.

[7]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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